Cas no 797768-85-5 (5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide)
5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide
- 5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide
- 2-Furancarboxamide, 5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]-
- AKOS000570654
- Z57676276
- 797768-85-5
- 5-(2,4-dichlorophenyl)-3-methyl-N-(3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl)furan-2-carboxamide
- F1576-0017
-
- Inchi: 1S/C17H13Cl2N3O3S/c1-8-5-13(11-4-3-10(18)7-12(11)19)25-15(8)16(24)21-17-20-14(22-26-17)6-9(2)23/h3-5,7H,6H2,1-2H3,(H,20,21,22,24)
- InChI Key: SYWVCAWRDQPBHT-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(Cl)C=C2Cl)=CC(C)=C1C(NC1SN=C(CC(=O)C)N=1)=O
Computed Properties
- Exact Mass: 409.0054678g/mol
- Monoisotopic Mass: 409.0054678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.470±0.06 g/cm3(Predicted)
- pka: 3.51±0.70(Predicted)
5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1576-0017-2μmol |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-5μmol |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-10μmol |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-20μmol |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-1mg |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-2mg |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-3mg |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-4mg |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-5mg |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1576-0017-10mg |
5-(2,4-dichlorophenyl)-3-methyl-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
797768-85-5 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide
Recent Advances in the Study of 5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide (CAS: 797768-85-5)
In recent years, the compound 5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide (CAS: 797768-85-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These methodological advancements have facilitated more efficient production, enabling further pharmacological evaluations.
Pharmacological studies have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its efficacy in reducing cytokine production and mitigating inflammatory responses. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Moreover, recent investigations into the compound's pharmacokinetic properties have provided insights into its bioavailability and metabolic stability. Studies indicate that 5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide has favorable absorption and distribution profiles, with minimal toxicity observed in preclinical models. These attributes underscore its potential as a viable candidate for further drug development.
In conclusion, the compound 5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide (CAS: 797768-85-5) represents a promising avenue for therapeutic intervention. Ongoing research aims to elucidate its full mechanistic potential and explore its applicability in clinical settings. Future studies will likely focus on optimizing its formulation and conducting rigorous clinical trials to validate its efficacy and safety in humans.
797768-85-5 (5-(2,4-dichlorophenyl)-3-methyl-N-3-(2-oxopropyl)-1,2,4-thiadiazol-5-ylfuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)